![molecular formula C22H18N2O4 B278604 3-methoxy-N-[2-(3-methoxyphenyl)-1,3-benzoxazol-5-yl]benzamide](/img/structure/B278604.png)
3-methoxy-N-[2-(3-methoxyphenyl)-1,3-benzoxazol-5-yl]benzamide
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Overview
Description
3-methoxy-N-[2-(3-methoxyphenyl)-1,3-benzoxazol-5-yl]benzamide, also known as MBMB, is a chemical compound that has been the focus of scientific research due to its potential applications in various fields. This compound is a benzoxazole derivative and has been synthesized using various methods.
Mechanism of Action
3-methoxy-N-[2-(3-methoxyphenyl)-1,3-benzoxazol-5-yl]benzamide has been found to inhibit the activity of the enzyme tubulin, which is involved in cell division. This inhibition leads to the disruption of microtubule formation, which is important for the proper functioning of cells. The disruption of microtubule formation leads to the induction of apoptosis in cancer cells. This compound has also been found to activate the Nrf2 pathway, which is involved in the regulation of antioxidant defense mechanisms in cells.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects such as reducing oxidative stress, inhibiting inflammation, and inducing apoptosis in cancer cells. It has also been found to improve cognitive function and memory in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
3-methoxy-N-[2-(3-methoxyphenyl)-1,3-benzoxazol-5-yl]benzamide has several advantages for lab experiments such as its high yield synthesis method and its potential applications in various fields. However, its limitations include its low solubility in water and its potential toxicity at high concentrations.
Future Directions
There are several future directions for 3-methoxy-N-[2-(3-methoxyphenyl)-1,3-benzoxazol-5-yl]benzamide research such as the development of more efficient synthesis methods, the investigation of its potential use in treating other diseases such as Parkinson's disease, and the study of its toxicity and safety in humans. Additionally, the investigation of this compound's potential as a therapeutic agent in combination with other drugs is an area of interest for future research.
In conclusion, this compound is a chemical compound that has been the focus of scientific research due to its potential applications in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound as a therapeutic agent.
Synthesis Methods
3-methoxy-N-[2-(3-methoxyphenyl)-1,3-benzoxazol-5-yl]benzamide has been synthesized using various methods such as the reaction of 2-aminophenol with 3-methoxybenzoyl chloride, followed by the reaction with 3-methoxyphenylboronic acid in the presence of a palladium catalyst. Another method involves the reaction of 2-aminophenol with 3-methoxybenzaldehyde, followed by the reaction with 3-methoxyphenyl isocyanate in the presence of a base. Both methods have been successful in synthesizing this compound with high yields.
Scientific Research Applications
3-methoxy-N-[2-(3-methoxyphenyl)-1,3-benzoxazol-5-yl]benzamide has been the focus of scientific research due to its potential applications in various fields such as cancer research, neuroprotection, and anti-inflammatory activity. Studies have shown that this compound has anti-tumor activity and can induce apoptosis in cancer cells. It has also been found to have neuroprotective effects and can reduce inflammation in the brain. This compound has also been studied for its potential use in treating Alzheimer's disease.
properties
Molecular Formula |
C22H18N2O4 |
---|---|
Molecular Weight |
374.4 g/mol |
IUPAC Name |
3-methoxy-N-[2-(3-methoxyphenyl)-1,3-benzoxazol-5-yl]benzamide |
InChI |
InChI=1S/C22H18N2O4/c1-26-17-7-3-5-14(11-17)21(25)23-16-9-10-20-19(13-16)24-22(28-20)15-6-4-8-18(12-15)27-2/h3-13H,1-2H3,(H,23,25) |
InChI Key |
VLDAXIBOWKGURN-UHFFFAOYSA-N |
SMILES |
COC1=CC=CC(=C1)C2=NC3=C(O2)C=CC(=C3)NC(=O)C4=CC(=CC=C4)OC |
Canonical SMILES |
COC1=CC=CC(=C1)C2=NC3=C(O2)C=CC(=C3)NC(=O)C4=CC(=CC=C4)OC |
Origin of Product |
United States |
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